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Compound of Interest

Compound Name: Galactosyl-lactose

Cat. No.: B1165524 Get Quote

Galactosyl-lactose consists of a terminal galactose unit linked to the galactose moiety of a

lactose molecule (Galβ1-4Glc). The primary distinction between the isomers lies in the position

of the glycosidic linkage between the terminal galactose and the galactose of the lactose core.

The most commonly cited isomers are:

3'-O-β-D-galactopyranosyl-lactose (3'-GL): The terminal β-D-galactopyranosyl residue is

linked to the 3'-hydroxyl group of the galactose unit of lactose.[1] Its structure is Galβ1-

3Galβ1-4Glc.[1]

4'-O-β-D-galactopyranosyl-lactose (4'-GL): The terminal β-D-galactopyranosyl residue is

linked to the 4'-hydroxyl group of the galactose unit of lactose.[1] Its structure is Galβ1-

4Galβ1-4Glc.[1]

6'-O-β-D-galactopyranosyl-lactose (6'-GL): The terminal β-D-galactopyranosyl residue is

linked to the 6'-hydroxyl group of the galactose unit of lactose.[1]

In addition to these β-linked isomers, α-anomers have also been identified, such as α3'-

galactosyllactose (α3'-GL) and α6'-galactosyllactose (α6'-GL).[2]

Below is a DOT script to generate a diagram illustrating the core structures of the main β-linked

galactosyl-lactose isomers.
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Caption: Linkage variations in galactosyl-lactose isomers.

Quantitative Data on Galactosyl-lactose Isomers
The concentration of galactosyl-lactose isomers can vary significantly depending on the

source. In human milk, concentrations are influenced by factors such as lactation stage and

maternal genetics.[3][4] Commercially produced GOS also contain a mixture of these isomers.

Table 1: Concentration of Galactosyl-lactose Isomers in Human Milk
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Isomer
Median Absolute
Concentration (mg/L)

Notes

β3'-GL 2.42[3]

Concentrations can be higher

in certain human milk groups

(e.g., Group IV).[3][4]

β6'-GL 8.04[3]

Concentrations can be higher

in certain human milk groups

(e.g., Group IV).[3][4]

Table 2: Relative Abundance of Galactosyl-lactose Isomers in a Commercial GOS Product

Isomer Percentage of Total GOS Peak Area

3'-GL 14%[5]

4'-GL 8%[5]

6'-GL 12%[5]

Table 3: Absolute Concentrations of Galactosyl-lactose Isomers in Goat Milk at Different

Lactation Stages

Isomer Colostrum (mg/L)
Transitional Milk
(mg/L)

Mature Milk (mg/L)

β3'-GL 32.3[2] - -

α3'-GL - 88.1[2] 36.3[2]

Experimental Protocols
The identification, quantification, and synthesis of galactosyl-lactose isomers require specific

and sensitive analytical and enzymatic methods.

Separation and Characterization of Isomers
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A common workflow for the analysis of galactosyl-lactose isomers involves chromatographic

separation followed by mass spectrometry for identification and quantification.

Protocol: HPLC Separation and Mass Spectrometry Analysis

Sample Preparation: Human milk or a solution of GOS is subjected to a purification step,

often solid-phase extraction, to remove interfering substances like proteins and salts.

Chromatographic Separation: The purified oligosaccharide mixture is injected into a High-

Performance Liquid Chromatography (HPLC) system. A porous graphitized carbon (PGC)

column is frequently used for its ability to separate complex carbohydrate isomers.

Elution Gradient: A gradient of an aqueous mobile phase and an organic solvent (e.g.,

acetonitrile) is employed to elute the different isomers from the column. The specific gradient

profile is optimized to achieve maximum resolution between the isomers.

Mass Spectrometry Detection: The eluent from the HPLC is directed to a mass spectrometer

(MS), often a high-resolution instrument like a Quadrupole Time-of-Flight (Q-TOF) mass

spectrometer.

Data Analysis: The mass-to-charge ratio (m/z) and retention time of each peak are used to

identify and quantify the different galactosyl-lactose isomers by comparing them to known

standards.

Below is a DOT script illustrating the general workflow for isomer analysis.
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Analytical Workflow for Isomer Characterization
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Caption: General workflow for galactosyl-lactose isomer analysis.

Enzymatic Synthesis of Galactosyl-lactose Isomers
Galactosyl-lactose isomers are typically synthesized via the transgalactosylation activity of β-

galactosidase enzymes. The regioselectivity of the enzyme determines the primary isomer

produced.

Protocol: Enzymatic Synthesis of 6'-Galactosyl-lactose

Enzyme Source: A commercial enzyme preparation with β-galactosidase activity, such as

Pectinex Ultra SP-L, is used.[6]
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Reaction Mixture: A solution of lactose (e.g., 30% w/v) is prepared in a suitable buffer (e.g.,

pH 4.0-5.0).[6]

Enzymatic Reaction: The β-galactosidase is added to the lactose solution, and the mixture is

incubated at an optimal temperature (e.g., 55-60°C).[6] The enzyme catalyzes the transfer of

a galactose moiety from one lactose molecule to the 6'-position of another lactose molecule.

Reaction Termination: The reaction is stopped by heat inactivation of the enzyme.

Product Analysis: The reaction mixture is analyzed by methods such as HPLC to determine

the yield of the synthesized 6'-galactosyl-lactose.[6]

Biological Significance and Signaling Pathways
Galactosyl-lactose isomers have been shown to possess immunomodulatory effects,

including the attenuation of inflammation.[3][5] One of the proposed mechanisms is the

modulation of the NF-κB signaling pathway.

Below is a DOT script representing a simplified signaling pathway potentially influenced by

galactosyl-lactose isomers.
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Simplified NF-κB Signaling Pathway Modulation
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Caption: Potential modulation of NF-κB pathway by galactosyl-lactose.

This guide provides a foundational understanding of the isomers of galactosyl-lactose.

Further research into the specific biological activities of each isomer and the development of

more selective synthesis methods will be crucial for harnessing their full therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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